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Compound of Interest

2-Chloro-4-methyl-5-nitrobenzoic
Compound Name: o
aci

Cat. No.: B1455303

To the Esteemed Researcher,

This guide provides a comprehensive technical overview of 2-Chloro-4-nitrobenzoic acid. It is
important to note that extensive searches for "2-Chloro-4-methyl-5-nitrobenzoic acid" did not
yield a verifiable CAS number or substantial scientific literature, suggesting it may be a rare
compound or a potential misnomer. Consequently, this document focuses on the closely related
and well-documented compound, 2-Chloro-4-nitrobenzoic acid (CAS No. 99-60-5), a significant
building block in organic synthesis and drug discovery.

Compound Identification and Overview

2-Chloro-4-nitrobenzoic acid is a substituted aromatic carboxylic acid that serves as a versatile
intermediate in the synthesis of pharmaceuticals and other specialty chemicals. Its molecular
structure, featuring a carboxylic acid group, a chlorine atom, and a nitro group on the benzene
ring, provides multiple reactive sites for chemical modification. This trifunctional nature makes it
a valuable precursor for creating complex molecular architectures. The compound has been
noted for its potential antiviral and antineoplastic activities.[1]
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Identifier Value

CAS Number 99-60-5[1][2][3][4]

Molecular Formula C7H4CINO4[1][2]

Molecular Weight 201.56 g/mol [1][3]

IUPAC Name 2-chloro-4-nitrobenzoic acid[1]
Synonyms Benzoic acid, 2-chloro-4-nitro-; 4-nitro-2-

chlorobenzoic acid[1][4]

Physicochemical Properties

The physical and chemical properties of 2-Chloro-4-nitrobenzoic acid are crucial for its
handling, storage, and application in synthetic chemistry.

Property Value Source

White to straw yellow
Appearance ) [4]
crystalline powder

Melting Point 136-140 °C [3]
Boiling Point 362.2 °C at 760 mmHg [4]
Water Solubility 1g/L (20 °C) [4]

N Stable under normal
Stability [4]
temperatures and pressures

Synthesis and Mechanistic Insights

The primary industrial synthesis of 2-Chloro-4-nitrobenzoic acid involves the oxidation of 2-
chloro-4-nitrotoluene.[5] This process is favored due to the ready availability of the starting
material and the efficiency of the transformation.

Experimental Protocol: Oxidation of 2-chloro-4-
hitrotoluene
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This protocol outlines a general laboratory-scale synthesis.

Materials:

2-chloro-4-nitrotoluene

Potassium permanganate (KMnQOa)

Sodium hydroxide (NaOH)

Sulfuric acid (H2S0a)

Distilled water

Procedure:

A solution of sodium hydroxide in water is prepared in a round-bottom flask equipped with a
reflux condenser and a mechanical stirrer.

o 2-chloro-4-nitrotoluene is added to the flask, and the mixture is heated.

¢ Potassium permanganate is added portion-wise to the heated mixture. The reaction is
exothermic and should be controlled by the rate of addition.

e The reaction mixture is refluxed until the purple color of the permanganate disappears,
indicating the completion of the oxidation.

o After cooling, the manganese dioxide byproduct is removed by filtration.

o The filtrate is acidified with sulfuric acid, leading to the precipitation of 2-Chloro-4-
nitrobenzoic acid.

e The crude product is collected by filtration, washed with cold water, and can be further
purified by recrystallization.[5]

Causality in Experimental Choices:
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e The use of a strong oxidizing agent like potassium permanganate is necessary to convert the
methyl group to a carboxylic acid.[5]

e The reaction is performed under alkaline conditions to facilitate the oxidation process.

 Acidification of the reaction mixture after filtration protonates the carboxylate salt, causing
the desired acid to precipitate out of the solution.[5]

Synthesis of 2-Chloro-4-
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Caption: Workflow for the synthesis of 2-Chloro-4-nitrobenzoic acid.

Applications in Drug Development and Research

2-Chloro-4-nitrobenzoic acid is a key intermediate in the synthesis of various pharmaceutical
compounds. For instance, it is used in the production of the antiseptic drug Rivanol.[4] Its
derivatives have also been explored for their potential as novel therapeutic agents.

Safety and Handling

2-Chloro-4-nitrobenzoic acid presents several hazards that require appropriate safety
precautions.

GHS Hazard Statements:
e H315: Causes skin irritation.[1]
o H318: Causes serious eye damage.[1]

o H335: May cause respiratory irritation.[1]

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.nbinno.com/article/pharmaceutical-intermediates/chemical-synthesis-2-chloro-4-nitrobenzoic-acid-tn
https://www.nbinno.com/article/pharmaceutical-intermediates/chemical-synthesis-2-chloro-4-nitrobenzoic-acid-tn
https://www.benchchem.com/product/b1455303?utm_src=pdf-body-img
https://www.hsppharma.com/apis-and-intermediates/2-chloro-4-nitrobenzoic-acid-cas-99-60-5.html
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloro-4-nitrobenzoic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloro-4-nitrobenzoic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloro-4-nitrobenzoic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1455303?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Precautionary Measures:

e P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[1]

o P280: Wear protective gloves/protective clothing/eye protection/face protection.[3]

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[3]

It should be stored in a cool, dry, well-ventilated area in a tightly closed container, away from
incompatible substances.[4]

Safety and Handling Protocol

( 2-Chloro-4-ni ic acid ).

Personal Protective Equipment (PPE) Handling and Storage

. . . . . " . . Store in a cool, dry,
Skin Irritation (H315) Serious Eye Damage (H318) Respiratory Irritation (H335) Protective Gloves Safety Goggles/Face Shield Dust Mask/Respirator well-ventilated area

Keep container tightly closed

Avoid incompatible substances
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Caption: Key safety considerations for 2-Chloro-4-nitrobenzoic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. 2-Chloro-4-nitrobenzoic acid | C7TH4CINO4 | CID 7448 - PubChem
[pubchem.ncbi.nim.nih.gov]

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/22754
https://pubchem.ncbi.nlm.nih.gov/compound/7210828
https://prepchem.com/synthesis-of-2-chloro-5-nitrobenzoic-acid/
https://pubchem.ncbi.nlm.nih.gov/compound/10704820
https://pubchem.ncbi.nlm.nih.gov/compound/7448
https://pubchem.ncbi.nlm.nih.gov/compound/10846366
https://www.sunshinepharm.com/info/the-chemical-synthesis-of-2-chloro-4-nitrobenzoic-acid-raw-materials-and-methods-79888800.html
https://www.sunshinepharm.com/2-chloro-4-nitrobenzoic-acid-cas-99-60-5.html
https://pubchem.ncbi.nlm.nih.gov/compound/17287
https://www.benchchem.com/product/b1455303?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloro-4-nitrobenzoic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloro-4-nitrobenzoic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1455303?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

2. 99-60-5|2-Chloro-4-nitrobenzoic acid|BLD Pharm [bldpharm.com]
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Sunshine Pharma [hsppharma.com]

5. nbinno.com [nbinno.com]
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Acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1455303#cas-number-for-2-chloro-4-methyl-5-
nitrobenzoic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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